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Compound of Interest
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Cat. No.: B3422417 Get Quote

Triisooctylamine (TIOA), a tertiary amine, is a widely utilized solvent extractant in

hydrometallurgy for the selective separation of metal ions from aqueous solutions. Its efficacy is

rooted in the formation of ion-pair complexes with anionic metal species in the organic phase.

This guide provides a comparative analysis of TIOA's selectivity for various metal ions in mixed

solutions, supported by experimental data and detailed protocols.

Principles of Extraction with Triisooctylamine
The extraction mechanism of metal ions by TIOA typically involves an anion exchange process.

In an acidic aqueous solution containing metal ions and a complexing agent (e.g., chloride

ions), the metal ions form anionic complexes. The TIOA, present in an organic diluent, is

protonated by the acid and can then extract the anionic metal complex into the organic phase.

The general equilibrium for the extraction can be represented as:

nR₃N(org) + nH⁺(aq) + MX(m+n)n-(aq) ⇌ (R₃NH)nMX(m+n)(org)

Where:

R₃N is Triisooctylamine

MX(m+n)n- is the anionic metal complex (e.g., FeCl₄⁻, CoCl₄²⁻)

(org) and (aq) denote the organic and aqueous phases, respectively.
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The selectivity of TIOA for a particular metal ion is influenced by several factors, including the

stability of the anionic metal complex, the pH of the aqueous solution, the concentration of the

extractant and the complexing agent, and the nature of the organic diluent.

Comparative Selectivity of Triisooctylamine
The following tables summarize the extraction behavior of Triisooctylamine for various metal

ions based on available experimental data. It is important to note that the data is compiled from

different studies, and direct comparison should be made with caution due to variations in

experimental conditions.

Extraction of Iron (III)
Triisooctylamine exhibits high selectivity for Iron (III) in hydrochloric acid media.

Metal Ion
Aqueous
Medium

TIOA
Concentrati
on

Organic
Diluent

Extraction
Efficiency
(%)

Reference

Fe(III) 8.0 M HCl 0.05 M Benzene 98.21 [1]

Mn(II) Not specified Not specified Not specified Not Extracted [1]

Cu(II) Not specified Not specified Not specified Not Extracted [1]

Co(II) Not specified Not specified Not specified Not Extracted [1]

Cd(II) Not specified Not specified Not specified Not Extracted [1]

Zn(II) Not specified Not specified Not specified Not Extracted [1]

Table 1: Selectivity of TIOA for Fe(III) in a mixed solution.

Extraction of Cobalt (II)
Tri-n-octylamine (TOA), a structurally similar amine, is effective for the extraction of Cobalt (II)

from acidic chloride solutions.
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Metal Ion
Aqueous
Medium

TOA
Concentrati
on

Organic
Diluent

Extraction
Efficiency
(%)

Reference

Co(II)
3 M HCl, 1.5

M KCl
1.5 M Kerosene 76.7 [2]

Table 2: Extraction of Co(II) using Tri-n-octylamine.

Extraction of Cadmium (II)
Trioctylamine (TOA) has been shown to be capable of extracting Cadmium (II) ions from

aqueous solutions.

Metal Ion
Aqueous
Medium

TOA
Concentrati
on

Organic
Diluent

Removal
Efficiency

Reference

Cd(II) pH 1 0.1 wt% Kerosene

Maximum

removal

achieved

[3]

Table 3: Extraction of Cd(II) using Trioctylamine in a Bulk Liquid Membrane system.

Experimental Protocols
General Procedure for Metal Ion Extraction
The following is a generalized experimental protocol for the solvent extraction of metal ions

using Triisooctylamine. Specific parameters should be optimized for the target metal and

solution composition.
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Aqueous Phase Preparation

Organic Phase Preparation

Extraction

Analysis

Prepare aqueous feed solution
 containing a mixture of metal ions

Adjust pH and add
 complexing agent (e.g., HCl)

Mix aqueous and organic phases
 in a separatory funnel

Prepare organic phase by dissolving
 TIOA in a suitable diluent (e.g., Kerosene)

Shake vigorously for a set
 equilibration time Allow phases to separate Separate the two phases

Analyze metal ion concentration in the
 aqueous phase (raffinate) using AAS or ICP-OES

Back-extract metal from the organic phase
 (loaded organic) for analysis if required

Click to download full resolution via product page

Caption: Generalized workflow for the solvent extraction of metal ions using Triisooctylamine.

Detailed Steps:

Aqueous Phase Preparation: A stock solution containing a mixture of the metal ions of

interest is prepared. The pH of the solution is adjusted to the desired value using an

appropriate acid or base. A complexing agent, such as hydrochloric acid, is added to form

anionic metal complexes.

Organic Phase Preparation: The desired concentration of Triisooctylamine is dissolved in

an immiscible organic solvent (diluent) like kerosene, benzene, or toluene.

Extraction: Equal volumes of the aqueous and organic phases are added to a separatory

funnel. The funnel is shaken vigorously for a specific period (e.g., 5-15 minutes) to ensure

thorough mixing and allow the extraction equilibrium to be reached.

Phase Separation: The mixture is allowed to stand until the two phases have clearly

separated.

Analysis: The aqueous phase (raffinate) is carefully separated from the organic phase. The

concentration of the metal ions remaining in the aqueous phase is determined using

analytical techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled

Plasma-Optical Emission Spectrometry (ICP-OES). The concentration of the extracted metal
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in the organic phase can be determined by difference or by back-extraction into a suitable

stripping solution followed by analysis.

Logical Relationship of Selectivity
The selectivity of Triisooctylamine for a specific metal ion in a mixed solution is governed by a

series of interconnected factors. The following diagram illustrates the logical relationship

influencing the preferential extraction of a target metal ion.

Controllable Parameters

Inherent Properties

Aqueous Phase pH

Stability of Anionic
Metal Complex

Complexing Agent
Concentration TIOA Concentration

Extraction Equilibrium
(Distribution Coefficient)

Organic Diluent Type

Hydration Energy of
Anionic Complex

Selectivity for
Target Metal Ion

Click to download full resolution via product page

Caption: Factors influencing the selectivity of Triisooctylamine for metal ion extraction.
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Comparison with Other Extractants
While Triisooctylamine is highly effective for certain separations, other extractants may offer

advantages for different metal ions or under different conditions.

Extractant
Type

Example Target Metals Mechanism
Key
Advantages

Amines
Triisooctylamine

(TIOA)

Fe(III), Co(II),

Zn(II), U(VI)
Anion Exchange

High selectivity

for certain

anionic

complexes, good

loading capacity.

Chelating Agents
LIX® series,

DEHPA

Cu(II), Ni(II),

Co(II)
Cation Exchange

High selectivity

based on chelate

formation, can

extract from less

acidic solutions.

Solvating

Extractants

Tributyl

Phosphate (TBP)

U(VI), Pu(IV),

Au(III)
Solvation

Effective for

neutral metal

complexes,

widely used in

nuclear industry.

Ionic Liquids Aliquat 336
Au(III), Co(II),

Rare Earths

Ion

Exchange/Solvati

on

Tunable

properties, low

volatility, but can

have higher

viscosity and

cost.[4]

Table 4: General comparison of Triisooctylamine with other classes of solvent extractants.

Conclusion
Triisooctylamine is a versatile and selective extractant, particularly effective for the separation

of metal ions that form stable anionic complexes in acidic solutions, such as iron (III) from
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various divalent metals.[1] The selectivity is highly dependent on the careful control of

experimental parameters, including the aqueous phase composition and the nature of the

organic phase. For researchers and professionals in drug development and related scientific

fields, understanding these parameters is crucial for designing efficient separation processes.

The choice of TIOA over other extractants will depend on the specific metal ions to be

separated, the composition of the feed solution, and the overall process economics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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